Cas no 141268-32-8 (2-chloro-4-ethylquinoline)

2-Chloro-4-ethylquinoline is a halogenated quinoline derivative with a molecular formula of C₁₁H₁₀ClN. This compound is characterized by the presence of a chloro substituent at the 2-position and an ethyl group at the 4-position of the quinoline ring, enhancing its reactivity and utility in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloro group facilitates further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the ethyl moiety contributes to steric and electronic modulation. Its stability and well-defined reactivity profile make it a valuable building block for heterocyclic chemistry.
2-chloro-4-ethylquinoline structure
2-chloro-4-ethylquinoline structure
Product Name:2-chloro-4-ethylquinoline
CAS No:141268-32-8
MF:C11H10ClN
MW:191.656801700592
CID:1303657
PubChem ID:20289513
Update Time:2025-10-29

2-chloro-4-ethylquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-chloro-4-ethyl-
    • 2-chloro-4-ethylquinoline
    • EN300-1197931
    • 2-chloro-4-ethyl-quinoline
    • SCHEMBL5910669
    • 141268-32-8
    • Inchi: 1S/C11H10ClN/c1-2-8-7-11(12)13-10-6-4-3-5-9(8)10/h3-7H,2H2,1H3
    • InChI Key: LOODJQDXUVJVRG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 191.0503
  • Monoisotopic Mass: 191.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

2-chloro-4-ethylquinoline Pricemore >>

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